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Compound of Interest

Compound Name: Phenyl glycidyl ether

Cat. No.: B042473 Get Quote

An In-depth Technical Guide to Phenyl Glycidyl Ether: Properties, Synthesis, and Applications

This technical guide provides a comprehensive overview of Phenyl Glycidyl Ether (PGE), a

versatile aromatic organic compound. Tailored for researchers, scientists, and professionals in

drug development, this document details its chemical and physical properties, experimental

protocols for its synthesis, and its applications, with a strong emphasis on safety and handling.

Core Chemical Identity
Phenyl glycidyl ether is an aromatic ether belonging to the glycidyl ether class of compounds.

[1][2] It is primarily used to reduce the viscosity of epoxy resin systems.[1]

Chemical Formula: C₉H₁₀O₂[1][3][4]

Molecular Weight: 150.17 g/mol [3] (also cited as 150.177 g·mol⁻¹[1], 150.19 g/mol [4][5],

and 150.178 g/mol [6])

IUPAC Name: 2-(phenoxymethyl)oxirane[1][3]

CAS Registry Number: 122-60-1[1]

Synonyms: Glycidyl phenyl ether, 1,2-Epoxy-3-phenoxypropane, (Phenoxymethyl)oxirane,

PGE, Phenol glycidyl ether, Phenyl 2,3-epoxypropyl ether.[1][3][4][7]
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Physicochemical Properties
Phenyl glycidyl ether is a colorless liquid with a characteristic, sweet, but often considered

unpleasant, odor.[3][8][9] It is soluble in ether and benzene but has low solubility in water.[8]

[10] The following table summarizes its key quantitative properties.

Property Value Source

Molecular Formula C₉H₁₀O₂ [1][3][4]

Molecular Weight 150.17 g/mol [3]

Melting Point 3.5 °C (38.3 °F) [1][8]

Boiling Point 245 °C (473 °F) at 760 mmHg [1][5]

Density 1.109 g/mL at 25 °C [8][10]

Vapor Pressure 0.01 mmHg at 20 °C [5]

Vapor Density 4.37 (relative to air) [5]

Flash Point > 114 °C (> 200 °F) [5][9]

Water Solubility 2.4 g/L at 20 °C [10]

LogP 1.12 - 1.61 [3][6][10]

Refractive Index 1.5307 - 1.531 at 20-21 °C [3][8]

Experimental Protocols: Synthesis
The primary industrial synthesis of phenyl glycidyl ether involves the reaction of phenol with

epichlorohydrin.[1][10] This process can be conducted through various methods, including one-

step and two-step procedures.

Two-Step Synthesis Protocol
A common method involves a two-step process: a ring-opening reaction followed by a ring-

closure (dehydrochlorination) reaction.[1][11]

Step 1: Ring-Opening Reaction (Intermediate Formation)
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Reactants: Phenol and epichlorohydrin are used as the primary raw materials.[11]

Catalyst: A ternary compound catalyst system can be employed, consisting of N,N-

dimethylethanolamine, tetrabutylammonium hydrogen sulfate, and a quaternary ammonium

salt.[11]

Procedure: The reactants are mixed in a reactor under a nitrogen atmosphere. The reaction

temperature is maintained between 70-100 °C. This step produces the intermediate, phenyl

chlorohydrin.[11]

Step 2: Ring-Closure Reaction (Dehydrochlorination)

Reactant: The intermediate phenyl chlorohydrin is reacted with a sodium hydroxide solution.

[1][11]

Procedure: The addition of sodium hydroxide facilitates the dehydrochlorination, closing the

epoxide ring to form phenyl glycidyl ether.[1] The primary waste products are water and

sodium chloride.[1]

Purification: The process is followed by washing and refining steps. Excess epichlorohydrin

can be recovered under vacuum and reused.[11]

Microreactor Synthesis
A high-efficiency synthesis method utilizes a microreactor to shorten reaction times and

minimize side reactions.[12]

Reactants: Phenol and epichlorohydrin (molar ratio of 1:1 to 1:1.3).[12]

Catalyst: Catalysts such as tetrabutylammonium bromide, tetramethylammonium bromide, or

polyethylene glycol are used.[12]

Procedure: The reactants and catalyst are fed into a microreactor. The reaction is carried out

at a temperature of 30-100 °C with a very short reaction time of 2-30 minutes. This method

can achieve yields exceeding 98%.[12]

The synthesis pathway is visualized in the diagram below.
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Synthesis of Phenyl Glycidyl Ether
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Caption: General synthesis pathway for Phenyl Glycidyl Ether.

Applications in Research and Drug Development
Phenyl glycidyl ether's reactivity makes it a valuable compound in various scientific and

industrial fields.

Epoxy Resin Modifier: It is frequently used as a reactive diluent for epoxy resins to lower

viscosity while becoming part of the cured polymer network.[2][10] This enhances flexibility,

adhesion, and thermal properties for applications in coatings, adhesives, and sealants.[2]

Chemical Intermediate: The reactive epoxide group allows PGE to serve as a versatile

intermediate in the synthesis of other chemicals, including surfactants and compounds for

pharmaceutical research.[2][8]
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Model Compound in Curing Studies: Due to its monofunctional nature, PGE is often used as

a model compound to study the complex curing mechanisms of epoxy resins, for instance, in

reactions with hardeners like dicyandiamide.[13][14]

The diagram below illustrates the logical relationship of PGE's core function as a reactive

intermediate.
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Epoxy Resin Modifier
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 Use Case
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Caption: Key functional roles of Phenyl Glycidyl Ether.

Toxicology and Safety
Phenyl glycidyl ether is a hazardous substance that requires careful handling. It is considered

a potential occupational carcinogen and may cause reproductive toxicity.[3][15]

Hazards: PGE is combustible and can form unstable peroxides upon exposure to oxygen.[5]

[9] It is irritating to the eyes, skin, and respiratory tract.[9][15] Prolonged contact may lead to

skin sensitization and allergic reactions.[9][15] The substance is also harmful to aquatic

organisms with long-lasting effects.[9][16]

Exposure Routes: Absorption can occur through inhalation of its aerosol and through the

skin.[9]
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Personal Protective Equipment (PPE): When handling PGE, appropriate PPE is mandatory.

This includes chemical splash goggles, protective gloves, and protective clothing.[7] In

environments where exposure limits may be exceeded, a NIOSH/MSHA approved respirator

is necessary.[7]

Emergency and Spill Response Protocol
Facilities using this material should be equipped with an eyewash station and a safety shower.

[7] The following workflow outlines the general procedure for handling a spill.
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Caption: Workflow for managing a Phenyl Glycidyl Ether spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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